Cas no 1261795-58-7 (3-(Difluoromethyl)-2-iodonitrobenzene)

• Product Name: 3-(Difluoromethyl)-2-iodonitrobenzene
• CAS No: 1261795-58-7
• MF: C₇H₄F₂INO₂
• MW: 299.013441085815
• CID: 4985792
• Update Time: 2025-05-19

3-(Difluoromethyl)-2-iodonitrobenzene Chemical and Physical Properties

Names and Identifiers

• 3-(Difluoromethyl)-2-iodonitrobenzene

• Inchi： 1S/C7H4F2INO2/c8-7(9)4-2-1-3-5(6(4)10)11(12)13/h1-3,7H
• InChI Key： AUBAAVIGVLUJIT-UHFFFAOYSA-N
• SMILES： IC1C(=CC=CC=1C(F)F)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 197
• XLogP3: 3
• Topological Polar Surface Area: 45.8

Additional information on 3-(Difluoromethyl)-2-iodonitrobenzene

Introduction to 3-(Difluoromethyl)-2-iodonitrobenzene (CAS No. 1261795-58-7) in Modern Chemical Research

3-(Difluoromethyl)-2-iodonitrobenzene (CAS No. 1261795-58-7) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research due to its unique structural features and versatile reactivity. This compound, featuring both an iodine substituent and a difluoromethyl group on a nitrobenzene backbone, presents a rich scaffold for synthetic modifications and functional applications. Its molecular structure not only makes it a valuable intermediate in the synthesis of more complex molecules but also opens up possibilities for exploring novel chemical pathways and applications.

The presence of the difluoromethyl group is particularly noteworthy, as it is a common moiety in modern drug design due to its ability to enhance metabolic stability, binding affinity, and overall pharmacological activity. In recent years, the incorporation of difluoromethyl groups into bioactive molecules has been extensively studied for its potential to improve drug-like properties, including lipophilicity and resistance to enzymatic degradation. The iodine atom at the 2-position further extends the compound's utility, providing a handle for cross-coupling reactions such as Suzuki-Miyaura or Stille couplings, which are pivotal in constructing biaryl structures prevalent in many pharmaceuticals.

Recent advancements in synthetic chemistry have highlighted the importance of 3-(Difluoromethyl)-2-iodonitrobenzene as a building block for developing novel therapeutic agents. For instance, researchers have leveraged this compound to synthesize derivatives with enhanced biological activity. A notable area of interest has been its application in the development of kinase inhibitors, where the electron-withdrawing nature of the nitro group and the electron-donating effect of the difluoromethyl group can be strategically exploited to modulate binding interactions with target proteins. Such modifications have led to promising candidates for treating various diseases, including cancer and inflammatory disorders.

Moreover, the nitro group in 3-(Difluoromethyl)-2-iodonitrobenzene offers opportunities for further functionalization through reduction or diazotization reactions, enabling the construction of more diverse molecular architectures. This flexibility has been exploited in designing molecules with tailored pharmacokinetic profiles. For example, researchers have explored the use of this compound in generating prodrugs that release active pharmaceutical ingredients under specific physiological conditions, thereby improving bioavailability and reducing side effects.

The agrochemical sector has also benefited from the versatility of 3-(Difluoromethyl)-2-iodonitrobenzene. Its structural motifs are often incorporated into herbicides and pesticides due to their ability to interact selectively with biological targets. The unique electronic properties conferred by the nitro and difluoromethyl groups allow for fine-tuning of binding affinities, leading to compounds that are both effective and environmentally sustainable. Recent studies have demonstrated its role in developing next-generation crop protection agents that exhibit improved efficacy while minimizing ecological impact.

In conclusion, 3-(Difluoromethyl)-2-iodonitrobenzene (CAS No. 1261795-58-7) represents a cornerstone in modern chemical synthesis, bridging the gap between fundamental research and industrial applications. Its structural attributes make it an indispensable tool for medicinal chemists and materials scientists alike, driving innovation across multiple sectors. As research continues to uncover new methodologies for utilizing this compound, its significance is poised to grow even further, solidifying its place as a key player in the landscape of advanced chemical manufacturing.